1-(4-ethoxyphenyl)-3-hydroxy-3-(4-methoxyphenyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

• IUPAC Name: 1-(4-ethoxyphenyl)-3-(4-methoxyphenyl)-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
• InChI: InChI=1S/C21H25N2O3S.BrH/c1-3-26-19-11-7-17(8-12-19)22-15-21(24,23-13-4-14-27-20(22)23)16-5-9-18(25-2)10-6-16;/h5-12,24H,3-4,13-15H2,1-2H3;1H/q+1;/p-1
• InChI Key: MAJCGSPMWIRLPE-UHFFFAOYSA-M
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC([N+]3=C2SCCC3)(C4=CC=C(C=C4)OC)O.[Br-]
• Molecular Formula: C21H25BrN2O3S
• Molecular Weight: 465.4 g/mol

Description

1-(4-ethoxyphenyl)-3-hydroxy-3-(4-methoxyphenyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide is a useful research compound. Its molecular formula is C21H25BrN2O3S and its molecular weight is 465.41. The purity is usually 95%.
BenchChem offers high-quality 1-(4-ethoxyphenyl)-3-hydroxy-3-(4-methoxyphenyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-ethoxyphenyl)-3-hydroxy-3-(4-methoxyphenyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

1-(4-ethoxyphenyl)-3-hydroxy-3-(4-methoxyphenyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide is synthesized through various chemical reactions, often involving the condensation of specific compounds. For example, the condensation of 3-(4-methoxyphenylamino)-5,6-dihydro-2H-1,4-oxazine with substituted phenacyl bromides leads to the formation of related thiazinium bromides (Demchenko et al., 2003). Similarly, the synthesis of related compounds like 2-(4-Fluoro-3-nitrophenyl)-6-(4-methoxyphenyl)imidazo[2,1-b]-1,3,4-thiadiazole also involves condensation reactions (Kundapur et al., 2012).

Biological Activity

Compounds structurally similar to 1-(4-ethoxyphenyl)-3-hydroxy-3-(4-methoxyphenyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide have been studied for various biological activities. For instance, certain imidazo[2,1-b]thiazole derivatives demonstrate antimicrobial and antifungal activities, as observed in the synthesis and evaluation of new 1,2,4-triazoles and 1,3,4-thiadiazoles bearing imidazo[2,1-b]thiazole moiety (Güzeldemirci & Küçükbasmacı, 2010). Also, some derivatives exhibit potential as anticancer agents, like the imidazo[2,1-b][1,3]thiazoles synthesized from γ-bromodipnones, showing moderate ability to suppress the growth of kidney cancer cells (Potikha & Brovarets, 2020).

Potential Applications in Plant Growth Regulation

Research has explored the application of similar compounds in regulating plant growth. A study on phenoxy substituted (benzo)imidazo[2,1-b][1,3]-thiazines, which are structurally related, demonstrated their effects on the physiological development of seedlings, indicating potential agricultural applications (Slyvka et al., 2022).